Cas no 2146-38-5 (1-Ethyl-1-cyclopentene)

1-Ethyl-1-cyclopentene structure

Product Name:1-Ethyl-1-cyclopentene

CAS No:2146-38-5

Molecular Formula:C₇H₁₂

Molecular Weight:96.17018

MDL:MFCD00039453

CID:259549

PubChem ID:87569560

1-Ethyl-1-cyclopentene Properties

Names and Identifiers

- Cyclopentene, 1-ethyl-
- 1-Ethyl-1-cyclopentene
- 1-ethylcyclopentene
- 1-Aethyl-cyclopent-1-en
- 1-Aethyl-cyclopenten
- 1-ethyl-cyclopentene
- c1-2-7-5-3-4-6-7
- C7H12
- Cyclopentene,1-ethyl
- Ethylcyclopentene
- h5H,2-4,6H2,1H
- +Expand
- MDL： MFCD00039453
- InChIKey： QYYQTLLGVAPKPN-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12/c1-2-7-5-3-4-6-7/h5H,2-4,6H2,1H3
- SMILES： CCC1=CCCC1

Computed Properties

Exact Mass: 96.09390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Heavy Atom Count: 7
Complexity: 80
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.50670
PSA: 0.00000
Refractive Index: 1.4390-1.4440
Boiling Point: 107°C
Melting Point: -118.4°C
Color/Form: Not determined
Solubility: Not determined
Density: 0.80

1-Ethyl-1-cyclopentene Security Information

Symbol: GHS02
Hazardous Material transportation number：3295
Hazard Statement： H225
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：dangerous
PackingGroup：II
HazardClass：3

1-Ethyl-1-cyclopentene Customs Data

HS CODE：2902199090
Customs Data：

China Customs Code:
2902199090

Overview:

2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Ethyl-1-cyclopentene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ER5-5g	1-ETHYL-1-CYCLOPENTENE	2146-38-5		5g	$320.00
A2B Chem LLC	AB58289-5g	1-Ethyl-1-cyclopentene	2146-38-5	95	5g	$290.00	2024-04-20
abcr	AB135732-5 ml	1-Ethyl1-cyclopentene, 95%; .	2146-38-5	95%	5 ml	€321.00	2024-04-18
Cooke Chemical	T8859330-5mL	1-Ethyl-1-cyclopentene	2146-38-5	>95.0%(GC)	5ml	RMB 1116.00	2023-09-07
TRC	E898150-0.25ml	1-Ethyl-1-cyclopentene	2146-38-5		0.25ml	$ 125.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E918205-1ml	1-Ethyl-1-cyclopentene	2146-38-5	≥95%(GC)	1ml	￥448.20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	TCIE0293-5ml	1-Ethyl-1-cyclopentene	2146-38-5	>95.0%GC	5ml	¥1260.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	CW785-1ml	1-Ethyl-1-cyclopentene	2146-38-5	96.0%(GC)	1ml	￥606.0
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0293-5ML	1-Ethyl-1-cyclopentene	2146-38-5	>95.0%(GC)	5ml	¥1260.00	2023-09-08

1-Ethyl-1-cyclopentene Synthesis

Synthetic Circuit 1

142-82-5

2146-38-5

28823-41-8

17618-77-8

14686-14-7

14686-13-6

7642-10-6

7459-71-4

6443-92-1

3524-73-0

2532-58-3

2452-99-5

1759-58-6

1640-89-7

1113-56-0

816-79-5

592-76-7

591-76-4

590-35-2

589-34-4

565-59-3

562-49-2

287-92-3

115-07-1

110-54-3

108-88-3

108-87-2

107-83-5

96-37-7

96-14-0

74-98-6

74-85-1

74-84-0

74-82-8

71-43-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C

Reference

A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane

Stober, Robert; et al, ChemCatChem, 2022, 14(18),

1-Ethyl-1-cyclopentene Preparation Products

1-Ethyl-1-cyclopentene Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:2146-38-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

1-Ethyl-1-cyclopentene Related Literature

1. 851. An examination of Allen's empirical bond-energy scheme, and its application to paraffins and cycloalkanes, olefins, alkyl alcohols and bromides, and amines

H. A. Skinner J. Chem. Soc. 1962 4396
2. Reactions of n-pentane and n-heptane on Raney nickel at room temperature in the presence of adsorbed tritium

M. A. Long,A. L. Odell J. Chem. Soc. A 1969 2475
3. Delft molecular mechanics: a new approach to hydrocarbon force fields. Inclusion of a geometry-dependent charge calculation

Adri C. T. van Duin,Jan M. A. Baas,Bastiaan van de Graaf J. Chem. Soc. Faraday Trans. 1994 90 2881
4. Kinetic resolution of tert-butyl (RS)-3-alkylcyclopentene-1-carboxylates for the synthesis of homochiral 3-alkyl-cispentacin and 3-alkyl-transpentacin derivatives

Mark E. Bunnage,Stephen G. Davies,Richard M. Parkin,Paul M. Roberts,Andrew D. Smith,Jonathan M. Withey Org. Biomol. Chem. 2004 2 3337
5. The kinetics and mechanism of ring opening of radicals containing the cyclobutylcarbinyl system

Athelstan L. J. Beckwith,Graeme Moad J. Chem. Soc. Perkin Trans. 2 1980 1083
6. 805. The thermal unimolecular isomerization of trans-1-cyclopropylbut-1-ene

R. J. Ellis,H. M. Frey J. Chem. Soc. 1964 4188
7. One-step hydroprocessing of fatty acids into renewable aromatic hydrocarbons over Ni/HZSM-5: insights into the major reaction pathways

Shiyou Xing,Pengmei Lv,Jiayan Wang,Junying Fu,Pei Fan,Lingmei Yang,Gaixiu Yang,Zhenhong Yuan,Yong Chen Phys. Chem. Chem. Phys. 2017 19 2961
8. Aliphatic Friedel-Crafts reactions. Part VIII. Preparation of unsaturated ketones by the acylation of 1-alkylcyclopentenes

J. K. Groves,N. Jones J. Chem. Soc. C 1969 608
9. Catalytic pyrolysis of lignocellulosic bio-packaging (jute) waste – kinetics using lumped and DAE (distributed activation energy) models and pyro-oil characterization

S. Poddar,S. De,R. Chowdhury RSC Adv. 2015 5 98934
10. Organic chemistry

J. Chem. Soc. Abstr. 1899 76 A397

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:2146-38-5)1-Ethyl-1-cyclopentene

Purity:99%

Quantity:5ml

Price($):158.0